1-(3-Fluoro-4-methylphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea
• InChI: InChI=1S/C22H24FN5O2/c1-4-11-30-21-13-20(24-15(3)25-21)26-16-7-9-17(10-8-16)27-22(29)28-18-6-5-14(2)19(23)12-18/h5-10,12-13H,4,11H2,1-3H3,(H,24,25,26)(H2,27,28,29)
• InChI Key: VDIVLLOMEYWWDD-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=CC(=C(C=C3)C)F)C
• Molecular Formula: C22H24FN5O2
• Molecular Weight: 409.5 g/mol

Description

1-(3-Fluoro-4-methylphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C22H24FN5O2 and its molecular weight is 409.465. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Fluoro-4-methylphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Fluoro-4-methylphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds involves the preparation of fluorophosphoranes, which have been utilized in the cleavage of silicon–nitrogen bonds. These compounds play a significant role in the development of novel chemical entities with potential applications in drug discovery and material science (Dunmur & Schmutzler, 1971).

Nucleoside Phosphorylase Inhibitors

Research on uracil derivatives has led to the evaluation of their role as inhibitors of pyrimidine nucleoside phosphorylases. These enzymes are involved in the metabolic pathways of nucleoside degradation and have implications in cancer therapy, highlighting the potential of these compounds in medical research (Woodman, Sarrif, & Heidelberger, 1980).

Anticancer Agents

The development of novel anticancer agents has seen the use of 1-(3-Fluoro-4-methylphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea derivatives. For instance, compounds with the ability to inhibit key enzymes or signaling pathways in cancer cells, such as phosphodiesterase inhibitors, have been synthesized and shown to have potential therapeutic benefits. This includes the targeting of specific kinase inhibitors, which are crucial for the growth and proliferation of cancer cells, demonstrating the compound's utility in oncology research (Li et al., 2016).